Cas no 5372-10-1 (2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol)
![2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol structure](https://www.kuujia.com/scimg/cas/5372-10-1x500.png)
5372-10-1 structure
Product name:2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
- 5-(2-Hydroxyethoxy)-3-methyl-1-phenylpyrazole
- DTXSID70201981
- ETHANOL, 2-(3-METHYL-1-PHENYL-5-PYRAZOLYLOXY)-
- 2-(3-Methyl-1-phenyl-5-pyrazolyloxy)ethanol
- P-311
- 5372-10-1
- 0-23-00-00355 (Beilstein Handbook Reference)
- BRN 0195184
-
- Inchi: InChI=1S/C12H14N2O2/c1-10-9-12(16-8-7-15)14(13-10)11-5-3-2-4-6-11/h2-6,9,15H,7-8H2,1H3
- InChI Key: YCHUVYWONQKJPP-UHFFFAOYSA-N
- SMILES: CC1=NN(C(=C1)OCCO)C2=CC=CC=C2
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 47.28
2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol Related Literature
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Xiaolin Li,Qian Xu,Melissa Johnson,Jing Lyu,Yinghao Li,Sean McMahon,Udo Greiser,Sigen A,Wenxin Wang Biomater. Sci., 2021,9, 4139-4148
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Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
5372-10-1 (2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol) Related Products
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